Cas no 2229410-88-0 (4-(1-tert-butyl-1H-pyrazol-4-yl)oxypiperidine)

• Product Name: 4-(1-tert-butyl-1H-pyrazol-4-yl)oxypiperidine
• CAS No: 2229410-88-0
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 5963804
• PubChem ID: 165866486
• Update Time: 2025-05-20

4-(1-tert-butyl-1H-pyrazol-4-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-tert-butyl-1H-pyrazol-4-yl)oxypiperidine
• 4-[(1-tert-butyl-1H-pyrazol-4-yl)oxy]piperidine
• EN300-1742180
• 2229410-88-0

• Inchi： 1S/C12H21N3O/c1-12(2,3)15-9-11(8-14-15)16-10-4-6-13-7-5-10/h8-10,13H,4-7H2,1-3H3
• InChI Key： JVADDQJYRVDOEF-UHFFFAOYSA-N
• SMILES： O(C1C=NN(C=1)C(C)(C)C)C1CCNCC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-(1-tert-butyl-1H-pyrazol-4-yl)oxypiperidine

4-(1-Tert-Butyl-1H-Pyrazol-4-Yl)Oxypiperidine: A Comprehensive Overview

The compound with CAS No. 2229410-88-0, commonly referred to as 4-(1-tert-butyl-1H-pyrazol-4-yl)oxypiperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperidine ring with a substituted pyrazole moiety. The tert-butyl group attached to the pyrazole ring adds to the molecule's complexity and potential for diverse applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The piperidine ring, on the other hand, is known for its versatility in forming hydrogen bonds and interacting with biological targets. This combination makes 4-(1-tert-butyl-1H-pyrazol-4-yl)oxypiperidine a promising candidate for exploring new therapeutic avenues.

From a structural standpoint, the molecule consists of a six-membered piperidine ring fused with an oxygen atom, creating an ether linkage. The pyrazole ring, which is a five-membered aromatic structure containing two nitrogen atoms, is substituted at the 4-position with a tert-butyl group. This substitution not only enhances the molecule's stability but also influences its pharmacokinetic properties, making it more suitable for oral administration.

Research into the synthesis of 4-(1-tert-butyl-1H-pyrazol-4-yl)oxypiperidine has revealed several efficient methodologies. One common approach involves the nucleophilic substitution of an appropriate halide with a piperidine derivative. The introduction of the pyrazole moiety typically requires a multi-step process, including condensation reactions and subsequent functionalization to achieve the desired substitution pattern.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Early findings suggest that it exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. Additionally, preliminary studies indicate that it may possess anticancer properties by targeting specific signaling pathways in tumor cells.

In terms of applications, 4-(1-tert-butyl-1H-pyrazol-4-yloxy)piperidine holds potential in various industries beyond pharmaceuticals. Its unique chemical structure makes it a valuable building block for synthesizing more complex molecules with diverse functionalities. For instance, it can serve as an intermediate in the production of agrochemicals or advanced materials.

Recent advancements in computational chemistry have further elucidated the molecular interactions of this compound. Molecular docking studies have revealed that it can bind effectively to several protein targets, including those implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore its potential as a lead compound for developing novel therapeutics.

The synthesis and characterization of 4-(1-t-Bu-pyrazol-4-yloxy)piperidine have been optimized to improve yield and purity. Modern techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its structure and analyzing its physical properties.

In conclusion, CAS No. 2229410-88-0, or 4-(1-t-Bu-pyrazol-4-yloxy)piperidine, represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with promising biological activity, positions it as a key player in future research and development efforts across multiple disciplines.